4-(3-Ethynylphenylamino)-7-methoxyquinazolin-6-ol

• IUPAC Name: 4-(3-ethynylanilino)-7-methoxyquinazolin-6-ol
• InChI: InChI=1S/C17H13N3O2/c1-3-11-5-4-6-12(7-11)20-17-13-8-15(21)16(22-2)9-14(13)18-10-19-17/h1,4-10,21H,2H3,(H,18,19,20)
• InChI Key: ADVNQWPCPQAQOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=CN=C2NC3=CC=CC(=C3)C#C)O
• Molecular Formula: C17H13N3O2
• Molecular Weight: 291.30 g/mol

Description

“4-(3-Ethynylphenylamino)-7-methoxyquinazolin-6-ol” is a compound that has been identified as a potent multi-acting HDAC, EGFR, and HER2 inhibitor for the treatment of cancer. It is also known as CUDC-101.

Synthesis Analysis

The synthesis of this compound involves incorporating histone deacetylase (HDAC) inhibitory functionality into the pharmacophore of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) inhibitors. A detailed synthesis process can be found in the referenced papers.

Molecular Structure Analysis

The molecular structure of this compound incorporates elements of HDAC, EGFR, and HER2 inhibitors, making it a potent multi-acting inhibitor.

Chemical Reactions Analysis

The chemical reactions involved in the formation of this compound include the incorporation of HDAC inhibitory functionality into the pharmacophore of EGFR and HER2 inhibitors. Polymorphism, an important property of crystalline organic molecules, is also relevant when this compound is used to develop medicines.

Mechanism of Action

The compound acts as a potent inhibitor of HDAC, EGFR, and HER2. It displays potent in vitro inhibitory activity against these targets, exhibiting efficient antiproliferative activity in most tumor cell lines tested.

Synthesis routes and methods I

Procedure details

A mixture of 4-(3-ethynylphenylamino)-7-methoxyquinazolin-6-yl acetate hydrochloride (10 g, 0.027 mol), methanol (250 ml) and 25% aqueous ammonia (8 ml, 0.106 mol, 3.93 equiv) was stirred at room temperature for 17 hours and then heated to reflux for 1.5 hours. The mixture was cooled and the precipitate was formed and isolated and dried to give 5.66 g product. MS (ESI) m/z: 307 (M+1).

Synthesis routes and methods II

Procedure details

To a suspension of 4-((3-ethynylphenyl)amino)-7-methoxyquinazolin-6-yl acetate (4.54 g) and methanol (30 mL) was added 5 mol/L NaOH (10.00 mL) at room temperature. The reaction mixture was stirred at room temperature for 5 h, and was adjusted to pH 7 with 0.1 N HCl (aq). The mixture was filtered to give the title compound as a white solid (3.30 g, 86.00%).